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Compound of Interest

Compound Name: 3-Formyl-6-nitrochromone

Cat. No.: B181363

Essential Safety and Handling Guide for 3-Formyl-6-
nitrochromone

This guide provides crucial safety, operational, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
3-Formyl-6-nitrochromone. Adherence to these protocols is vital for ensuring personal safety
and minimizing environmental risk.

Chemical Identifier:
e Product Name: 3-Formyl-6-nitrochromone
e CAS Number: 42059-80-3

e Synonyms: 6-Nitro-4-oxo-4H-1-benzopyran-3-carboxaldehyde, 6-nitrochromone-3-
carboxaldehyde[1][2]

Hazard Identification and Personal Protective Equipment

3-Formyl-6-nitrochromone is classified as a hazardous substance that can cause irritation to
the eyes, skin, and respiratory system[1]. There is also limited evidence of potential cumulative
health effects following exposure[1]. Therefore, a comprehensive approach to safety,
combining engineering controls with appropriate Personal Protective Equipment (PPE), is
mandatory.
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Summary of Required Personal Protective Equipment:

Specifications and

PPE Category Item S
andards

Must be worn at all times in the
laboratory. Should conform to
EN 166 or OSHA 29 CFR
1910.133 standards.[3]

Eye Protection Safety Goggles/Eyeshields

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.[3]

Nitrile gloves are a suitable
choice for short-term
protection. Always inspect
gloves for integrity before each
Hand Protection Chemical-resistant gloves 'use anfj replace them
immediately upon
contamination.[3] Gloves
should be tested to a relevant
standard (e.g., EN 374, US

F739)[1].

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.[3]

Use a NIOSH/MSHA or
European Standard EN 149
) ) ) approved respirator (e.g., N95)
Respiratory Protection Dust mask or respirator ) o
if dust formation is likely or
when working outside of a

fume hood.[3]

Operational Plan for Safe Handling
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A systematic workflow is essential when working with 3-Formyl-6-nitrochromone to minimize
exposure risk.

1. Preparation and Engineering Controls:

 All handling of 3-Formyl-6-nitrochromone powder must occur within a certified chemical
fume hood to minimize inhalation exposure.[3]

e Ensure that a calibrated eyewash station and a safety shower are readily accessible and
unobstructed.[3]

 Verify the functionality of all equipment before commencing work.
2. Weighing and Transfer:
o Conduct all weighing and transfer operations within a fume hood to contain any dust.[3]

o Use anti-static weighing paper or a container that minimizes the generation of airborne
particles.

» Avoid creating dust clouds during handling.[1]

3. During the Experiment:

o Keep all containers with 3-Formyl-6-nitrochromone clearly and accurately labeled.[1]

e Avoid direct contact with skin and eyes.[1]

» Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1]
e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
4., Storage:

» Store 3-Formyl-6-nitrochromone in its original, tightly sealed container in a cool, dry, and
well-ventilated area.[1][4]

o Store away from incompatible materials and foodstuff containers.[1]
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e Protect containers from physical damage and inspect them regularly for leaks.[1]

Disposal Plan

Proper disposal of 3-Formyl-6-nitrochromone and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste material, including unused product and contaminated
consumables (e.g., gloves, weighing paper, pipette tips), in a dedicated, clearly labeled, and
sealed hazardous waste container.

o Disposal Method: Dispose of the chemical waste through a licensed and certified hazardous
waste management facility.[1]

o Acceptable disposal methods may include burial in a specifically licensed landfill for
chemical and pharmaceutical wastes or incineration in a licensed apparatus after mixing
with a suitable combustible material.[1]

o Container Decontamination: Decontaminate empty containers before disposal. Observe all
label safeguards until the containers are thoroughly cleaned or destroyed.[1]

Emergency Procedures

Immediate and appropriate action is required in the event of an emergency involving 3-Formyl-
6-nitrochromone.

Spill Management Protocol:

o Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate spill area.

[1]
o Ventilate: Ensure the area is well-ventilated. If the spill is within a fume hood, keep it running.

o Don PPE: Before attempting to clean the spill, put on the appropriate PPE as outlined in the
table above, including respiratory protection.[1]

e Contain and Clean the Spill:
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o For a solid spill, use dry clean-up procedures. Carefully sweep or vacuum up the material,
avoiding actions that could generate dust.[1]

o Place the collected material into a labeled, sealed container for hazardous waste disposal.

[1]

o Decontaminate: Wash the spill area down with a large amount of water and prevent runoff
into drains.[1]

First Aid Measures:

« If Inhaled: Move the person into fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[5]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek
medical help.[5]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Visual Workflow and Emergency Diagrams

The following diagrams provide a visual representation of the standard operating procedures
for handling 3-Formyl-6-nitrochromone and the immediate actions to take in an emergency.
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Caption: Workflow for Safely Handling 3-Formyl-6-nitrochromone.
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Caption: Immediate Emergency Response for 3-Formyl-6-nitrochromone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-Formyl-6-
nitrochromone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181363#personal-protective-equipment-for-handling-
3-formyl-6-nitrochromone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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